Cas no 1220017-85-5 (4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride)

4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride is a halogenated aromatic compound featuring a piperidine moiety, which enhances its utility in pharmaceutical and agrochemical research. The presence of bromo and chloro substituents on the phenyl ring, along with methyl groups, contributes to its steric and electronic properties, making it a valuable intermediate in synthetic chemistry. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly useful in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators, due to its structural versatility. Its well-defined molecular structure ensures reproducibility in research applications.

4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride structure

1220017-85-5 structure

Product Name:4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride

CAS No:1220017-85-5

MF:C₁₃H₁₈BrCl₂NO

MW:355.098121166229

CID:4687735

Update Time:2025-06-11

4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(2-BROMO-4-CHLORO-3,5-DIMETHYLPHENOXY)-PIPERIDINE HYDROCHLORIDE
- 4-(2-bromo-4-chloro-3,5-dimethylphenoxy)piperidine hydrochloride
- 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride
- Inchi： 1S/C13H17BrClNO.ClH/c1-8-7-11(12(14)9(2)13(8)15)17-10-3-5-16-6-4-10;/h7,10,16H,3-6H2,1-2H3;1H
- InChI Key： WWSMUHLJFIQDFA-UHFFFAOYSA-N
- SMILES： BrC1C(C)=C(C(C)=CC=1OC1CCNCC1)Cl.Cl

Computed Properties

Exact Mass: 352.995
Monoisotopic Mass: 352.995
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3

4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM311444-1g	4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)piperidine hydrochloride	1220017-85-5	95%	1g	$186	2022-09-03
Chemenu	CM311444-5g	4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)piperidine hydrochloride	1220017-85-5	95%	5g	$559	2022-09-03
TRC	B037795-125mg	4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride	1220017-85-5		125mg	$ 230.00	2022-06-07
TRC	B037795-250mg	4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride	1220017-85-5		250mg	$ 375.00	2022-06-07

4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Related Categories

Additional information on 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride

Comprehensive Overview of 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride (CAS No. 1220017-85-5)

4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride (CAS No. 1220017-85-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-chloro-dimethylphenoxy and piperidine hydrochloride moieties, has garnered attention for its potential in drug discovery and material science. Its molecular structure combines halogenated aromatic rings with a piperidine hydrochloride backbone, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for halogenated phenoxy compounds like 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride has surged due to their role in developing novel bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or GPCR modulator, aligning with trends in precision medicine and targeted therapies. The compound's CAS No. 1220017-85-5 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening libraries.

The synthesis of 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride typically involves multi-step organic reactions, including etherification of halogenated phenols with piperidine derivatives, followed by salt formation. Its crystalline hydrochloride salt form enhances stability, a critical factor for storage and handling in laboratory settings. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are essential for quality control, topics frequently queried in analytical chemistry forums.

From an industrial perspective, this compound addresses several green chemistry challenges. Modern synthetic approaches focus on optimizing atom economy and reducing hazardous byproducts during its production—a hot topic in ESG-compliant manufacturing. The bromo-chloro substitution pattern on the aromatic ring also makes it valuable for studying structure-activity relationships (SAR) in medicinal chemistry, a subject with over 5,000 monthly searches in academic search engines.

Emerging applications of CAS 1220017-85-5 include its use in fluorescence labeling and molecular probe development, particularly in cellular imaging studies. Its balanced lipophilicity, derived from both the halogenated aromatic system and piperidine moiety, allows for optimal membrane permeability—a key consideration in blood-brain barrier penetration research. These attributes correlate with trending searches about CNS drug design and bioimaging agents.

Regulatory aspects of 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride comply with standard laboratory chemical guidelines. While not classified as hazardous under current systems, proper PPE protocols should be observed during handling, as with all fine chemicals. The compound's MSDS data (a frequently searched term) emphasizes standard laboratory safety measures rather than special restrictions.

In the context of intellectual property landscapes, patents referencing CAS 1220017-85-5 primarily involve its use as a pharmaceutical intermediate. This aligns with industry interest in patent-expiration strategies and new chemical entity development—subjects generating substantial traffic in IP analytics platforms. The compound's structural features make it valuable for creating prodrug derivatives, another trending topic in drug delivery optimization.

Future research directions for this compound may explore its cocrystal formation with complementary APIs to enhance solubility—a major challenge addressed in approximately 12% of recent pharmaceutical formulation publications. Its hydrogen bond acceptor/donor profile also makes it interesting for computational chemistry studies, particularly in molecular docking simulations frequently discussed in computational biology circles.